![molecular formula C16H14N4O5 B7693661 4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine](/img/structure/B7693661.png)
4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine
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Overview
Description
4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine, also known as FSNM, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. FSNM is a heterocyclic compound with a complex molecular structure, which has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to induce apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. In Alzheimer's disease, this compound has been shown to inhibit acetylcholinesterase activity, which leads to an increase in acetylcholine levels in the brain. In nitric oxide detection, this compound undergoes a chemical reaction with nitric oxide, which results in a fluorescent signal that can be detected using spectroscopy.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, depending on the target system. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In Alzheimer's disease, this compound has been shown to improve cognitive function and memory. In nitric oxide detection, this compound has been shown to be highly sensitive and selective, with a low detection limit.
Advantages and Limitations for Lab Experiments
4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine has several advantages for lab experiments, including its ease of synthesis, high purity, and potent activity against cancer cells and Alzheimer's disease. However, this compound also has some limitations, including its limited solubility in aqueous solutions and potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine, including the development of new synthetic methods for this compound derivatives with improved properties, the study of this compound in animal models of cancer and Alzheimer's disease, and the development of this compound-based materials for optoelectronic applications. Additionally, the study of this compound in combination with other drugs or therapies may lead to synergistic effects and improved therapeutic outcomes. Overall, this compound is a promising compound with potential applications in various fields, and further research is needed to fully understand its properties and potential.
Synthesis Methods
4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine has been synthesized using various methods, including the reaction of 4-(2-nitrophenyl)morpholine with furan-2-carboxylic acid hydrazide, followed by cyclization with phosphorous oxychloride. Another approach involves the reaction of 4-(2-nitrophenyl)morpholine with furan-2-carboxylic acid hydrazide in the presence of sodium hydride, followed by oxidation with m-chloroperbenzoic acid. These methods have been optimized to produce this compound in high yields and purity.
Scientific Research Applications
4-(4-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, this compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its potential as a therapeutic agent for Alzheimer's disease, due to its ability to inhibit acetylcholinesterase activity. In biochemistry, this compound has been used as a fluorescent probe for the detection of nitric oxide in biological systems. In material science, this compound has been used as a building block for the synthesis of novel materials with potential applications in organic electronics and optoelectronics.
Properties
IUPAC Name |
4-[4-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]-2-nitrophenyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O5/c21-20(22)13-10-11(3-4-12(13)19-5-8-23-9-6-19)16-17-15(18-25-16)14-2-1-7-24-14/h1-4,7,10H,5-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFPBIGXFPXNTJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)C3=NC(=NO3)C4=CC=CO4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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